2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-2-benzylsulfanyl-4-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C19H16BrNO3S2/c1-23-16-9-13(14(20)10-17(16)24-2)8-15-18(22)26-19(21-15)25-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3/b15-8-
• InChI Key: PNMVTBGHMBXSHI-NVNXTCNLSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=C2C(=O)SC(=N2)SCC3=CC=CC=C3)Br)OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C\2/C(=O)SC(=N2)SCC3=CC=CC=C3)Br)OC
• Molecular Formula: C19H16BrNO3S2
• Molecular Weight: 450.4 g/mol

Description

2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one is a thiazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains a thiazole ring and a benzylidene moiety. Its unique chemical structure makes it an attractive target for researchers interested in investigating its potential biological activities.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one is not fully understood. However, it is believed to act through the inhibition of key signaling pathways involved in cancer cell growth and survival. It has been shown to inhibit the activity of important enzymes involved in these pathways, leading to the induction of apoptosis and the inhibition of cell proliferation.
Biochemical and Physiological Effects
In addition to its anti-cancer activity, 2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has also been shown to exhibit a range of other biochemical and physiological effects. It has been shown to have anti-inflammatory activity, as well as antimicrobial activity against a variety of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one in lab experiments is its potent anti-cancer activity. This makes it an attractive target for researchers interested in investigating potential cancer therapies. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are a number of potential future directions for research involving 2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one. One promising area of research is in the development of new cancer therapies based on this compound. Researchers may also investigate the potential use of this compound in other areas, such as anti-inflammatory or antimicrobial treatments. Additionally, further studies may be conducted to elucidate the exact mechanism of action of this compound and its potential interactions with other signaling pathways.

Scientific Research Applications

2-(benzylthio)-4-(2-bromo-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has been shown to exhibit a range of potential biological activities. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this thiazole derivative has potent anti-cancer activity against a variety of cancer cell lines. It has been shown to induce apoptosis and inhibit cell proliferation in these cells.